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Compound of Interest

N-(5-Chloro-2-methoxyphenyl)-2-
Compound Name:
fluorobenzamide

CAS No.: 330469-06-2

Cat. No.: B11179280

Get Quote

Chemical Identity & Structural Analysis

This molecule is a benzanilide (N-phenylbenzamide), characterized by a central amide bond
linking two substituted phenyl rings. The specific substitution pattern—a chlorine and methoxy
group on the amine side, and a fluorine on the acid side—imparts unique electronic and steric
properties critical for ligand-protein binding.

Nomenclature & ldentifiers

¢ |[UPAC Name: N-(5-Chloro-2-methoxyphenyl)-2-fluorobenzamide

Molecular Formula: C14aH11:CIFNO2[1]

Molecular Weight: 279.69 g/mol

SMILES:COclccc(Cl)ccINC(=0)c2cceccc2F[2]

Component CAS Numbers:
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o Amine Precursor: 5-Chloro-2-methoxyaniline (CAS: 95-03-4)[3][4][5]

o Acid Precursor: 2-Fluorobenzoic acid (CAS: 445-29-4) or 2-Fluorobenzoyl chloride (CAS:

393-52-2)
Physicochemical Properties (Calculated)
Property Value Significance
High lipophilicity; likely CNS
LogP (Octanol/Water) ~3.4-3.8 gn fipop Y Y
penetrant.
Topological Polar Surface Area 38 A2 Good membrane permeability
(TPSA) (Rule of 5 compliant).
Critical for active site
H-Bond Donors 1 (Amide NH) interaction (e.g., hinge binding
in kinases).
Fluorine acts as a weak
H-Bond Acceptors 3(0,FN) acceptor; Methoxy O is a
strong acceptor.
Moderate flexibility allows
Rotatable Bonds 3

induced-fit binding.

Synthesis & Reaction Mechanism

The most robust route for synthesizing N-(5-Chloro-2-methoxyphenyl)-2-fluorobenzamide is
via Nucleophilic Acyl Substitution (Schotten-Baumann conditions) or Amide Coupling using
activating agents.

Primary Synthetic Route: Acid Chloride Method

This method is preferred for scale-up due to high yields and simple purification.
Reaction:

Mechanism:
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» Nucleophilic Attack: The lone pair on the aniline nitrogen attacks the carbonyl carbon of the
acid chloride.

o Tetrahedral Intermediate: formation of a transient tetrahedral intermediate.
o Elimination: The chloride ion is expelled, reforming the carbonyl double bond.

o Deprotonation: The base (TEA or Pyridine) removes the proton from the amide nitrogen to
neutralize the HCI byproduct.

Synthetic Workflow Diagram
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Elimination of Cl- >
(CAS 393-52-2) Proton Scavengingly: Intermediate |

Base (TEA/Pyridine)

Click to download full resolution via product page

2-fluorobenzamide

Caption: Synthesis of N-(5-Chloro-2-methoxyphenyl)-2-fluorobenzamide via acyl chloride
coupling.

Experimental Protocols
Protocol A: Standard Schotten-Baumann Synthesis

Best for: High yield, gram-scale synthesis.
Materials:
» 5-Chloro-2-methoxyaniline (1.0 eq)

¢ 2-Fluorobenzoyl chloride (1.1 eq)
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e Triethylamine (TEA) (1.5 eq)

¢ Dichloromethane (DCM) (Anhydrous)

Step-by-Step Procedure:

Preparation: Dissolve 5-Chloro-2-methoxyaniline (10 mmol) in anhydrous DCM (20 mL) in a
round-bottom flask under nitrogen atmosphere.

o Base Addition: Add Triethylamine (15 mmol) and cool the mixture to 0°C using an ice bath.

e Acylation: Add 2-Fluorobenzoyl chloride (11 mmol) dropwise over 15 minutes. Caution:
Exothermic reaction.

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (Hexane:Ethyl Acetate 3:1).

o Workup: Quench with water (20 mL). Extract the organic layer and wash sequentially with
1M HCI (to remove unreacted aniline), saturated NaHCOs (to remove acid), and brine.

 Purification: Dry over Na2SOas, filter, and concentrate. Recrystallize from Ethanol/Water or
purify via flash column chromatography (SiOz).

Protocol B: Characterization Standards

e 1H NMR (400 MHz, DMSO-ds): Expect signals at:
o 310.0 (s, 1H, NH)
o 0 3.85 (s, 3H, OCHs)
o 08.1(d, 1H, Ar-H ortho to NH)
o o 7.0-7.8 (m, 6H, Aromatic protons)

e Mass Spectrometry (ESI): Calculated [M+H]* = 280.05. Look for characteristic Chlorine
isotope pattern (3:1 ratio for 3>Cl:37Cl).
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Biological Applications & Mechanism of Action[7][8]

This scaffold is a "privileged structure" in drug discovery, serving as a template for various
therapeutic targets.

P2X7 Receptor Antagonism

Benzamides are a known class of P2X7 receptor antagonists. The P2X7 receptor is an ATP-
gated ion channel involved in inflammation and pain.

e Mechanism: The amide linker mimics the hydrogen-bonding pharmacophore of known
antagonists (e.g., GSK1482160). The 2-fluoro group provides metabolic stability and
conformational lock via intramolecular H-bonding with the amide NH.

» Relevance: Potential treatment for rheumatoid arthritis and neuropathic pain.

Kinase Inhibition (Type Il)

The "Benzanilide" motif is common in Type Il kinase inhibitors (e.g., Sorafenib, Imatinib).

» Binding Mode: The amide functionality often forms hydrogen bonds with the "Glu-Lys" pair or
the DFG-maoitif in the kinase ATP-binding pocket.

e Specificity: The 5-chloro and 2-methoxy groups on the "aniline" ring fit into the hydrophobic
back-pocket, determining selectivity.

Antimicrobial Activity

Halogenated benzamides (similar to Salicylanilides like Niclosamide) exhibit activity against
Gram-positive bacteria and fungi.

e Mechanism: Disruption of the proton motive force (PMF) across bacterial membranes due to
the lipophilic, weakly acidic nature of the amide/phenol system (if metabolized to phenol).

Safety & Handling

o Hazard Classification:

o Acute Toxicity: Harmful if swallowed (Category 4).[6]
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o Skin/Eye Irritation: Causes skin irritation (Category 2) and serious eye irritation (Category
2A).

o Sensitization: Potential skin sensitizer due to the aniline moiety.
o Storage: Store at 2—-8°C, desiccated. Stable for >2 years if protected from moisture.

o Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber
(to handle HCI/HF generation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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